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Abstract

This document provides a comprehensive technical guide for researchers, cosmetic
formulators, and drug development professionals on the application of L-Methioninamide in
cosmetic and dermatological formulations. While direct extensive research on L-
Methioninamide is emerging, this guide synthesizes the robust body of knowledge on its parent
amino acid, L-Methionine, with the specific chemical characteristics of the amide derivative. We
will explore the theoretical and evidence-based benefits of L-Methioninamide for skin and hair
care, provide detailed formulation guidelines, and present protocols for efficacy and safety
evaluation. This guide is intended to be a foundational resource for harnessing the potential of
L-Methioninamide in next-generation cosmetic products.

Introduction: The Rationale for L-Methioninamide in
Cosmetics

L-Methionine, an essential sulfur-containing amino acid, is well-documented for its crucial role
in cellular health and metabolism.[1] In cosmetic science, it is recognized for its antioxidant
properties, its role as a precursor to collagen and keratin synthesis, and its contribution to the
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overall health and resilience of skin and hair.[2][3][4] L-Methioninamide, as a derivative of L-
Methionine where the carboxylic acid group is replaced by an amide, presents a compelling
alternative for cosmetic formulations. This chemical modification is hypothesized to alter its
physicochemical properties, potentially enhancing its stability, skin penetration, and
bioavailability in topical applications.

The primary theoretical advantages of using L-Methioninamide over L-Methionine in cosmetic
formulations include:

» Modified Polarity: The amide group can alter the molecule's polarity, which may influence its
interaction with the skin's lipid barrier and its solubility in various cosmetic bases.

o Enhanced Stability: Amides can sometimes offer greater stability against pH variations and
microbial degradation compared to their corresponding carboxylic acids.

o Sustained Release Potential: The amide bond may be subject to enzymatic hydrolysis in the
skin, potentially leading to a more gradual release of the active L-Methionine.

This guide will delve into the scientific underpinnings of these potential benefits and provide the
practical knowledge required to formulate with and validate the efficacy of L-Methioninamide.

Scientific Foundation and Mechanism of Action

The cosmetic benefits of L-Methioninamide are largely extrapolated from the known functions
of L-Methionine. The core biological activities are centered around the sulfur atom and the
amino acid backbone.

Antioxidant and Cellular Protection

L-Methionine is a potent antioxidant, capable of neutralizing reactive oxygen species (ROS)
and protecting cells from oxidative stress.[5][6] This activity is crucial in preventing premature
skin aging and protecting hair follicles from environmental damage. The antioxidant capacity of
L-Methionine is, in part, reversible, allowing it to act as a catalytic scavenger of ROS.[5] L-
Methioninamide is expected to retain this antioxidant function due to the presence of the sulfur-
containing side chain.
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dot graph TD { A[Environmental Stressors (UV Radiation, Pollution)] --> B{Generates Reactive
Oxygen Species (ROS)}; B --> C{Oxidative Damage to Skin and Hair Cells}; D[L-
Methioninamide] --> E{Scavenges ROS}; E --> F[Reduced Oxidative Stress]; F --> G[Protection
of Cellular Components (DNA, Proteins, Lipids)]; G --> H[Improved Skin Health and Hair
Vitality]; C --> I[Premature Aging, Hair Follicle Damage]; } caption Antioxidant Mechanism of L-
Methioninamide

Precursor to Structural Proteins

L-Methionine is an essential building block for proteins, most notably keratin, the primary
structural component of hair, skin, and nails.[2] It also plays a role in the synthesis of collagen,
which provides structural integrity and elasticity to the skin.[2] By supplying a bioavailable
source of this amino acid, L-Methioninamide can theoretically support the skin's natural repair
and regeneration processes, leading to improved firmness, elasticity, and hair strength.

dot graph LR { subgraph "Keratinocyte" A[L-Methioninamide] --> B{Enzymatic Conversion}; B --
> C[L-Methionine]; C --> D[Protein Synthesis]; D --> E[Keratin]; end E --> F[Strengthened Hair
Shaft and Epidermal Barrier]; } caption Role in Keratin Synthesis

Formulation Guidelines for L-Methioninamide

Successful incorporation of L-Methioninamide into cosmetic formulations requires a thorough
understanding of its physicochemical properties and compatibility with other ingredients.

Physicochemical Properties
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Property Value Source
INCI Name METHIONINAMIDE
CAS Number 19298-72-7 [7]
Molecular Formula C5H12N20S [8]
Molecular Weight 148.23 g/mol [8]
White to off-white crystalline
Appearance _
powder (projected)
N Soluble in water, potentially [9] (extrapolated from L-
Solubility ) L
soluble in glycols. Methionine)
Melting Point 52°C [7]
Predicted LogP -0.2 [8]

Recommended Use Levels and pH

Based on the data for L-Methionine, a recommended use level for L-Methioninamide in
cosmetic formulations is between 0.1% and 1.0% (w/w).[10] The optimal pH for formulations
containing L-Methioninamide is likely in the range of 5.0 to 6.5 to ensure stability and
compatibility with the skin's natural pH.[11]

Incorporation into Formulations

L-Methioninamide should be dissolved in the aqueous phase of a formulation. It is advisable to
add it during the cool-down phase, at temperatures below 40°C, to prevent any potential
degradation.

Example Formulation: Anti-Aging Facial Serum
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Phase Ingredient % (wiw) Function

A Deionized Water g.s. to 100 Solvent

A Glycerin 3.00 Humectant

A Sodium Hyaluronate 0.50 Humectant

A Xanthan Gum 0.30 Thickener

B L-Methioninamide 0.50 Active Ingredient
B Niacinamide 2.00 Active Ingredient

Phenoxyethanol (and) )
C ) 1.00 Preservative
Ethylhexylglycerin

Procedure:

Combine the ingredients of Phase A and mix until the xanthan gum is fully hydrated.

In a separate vessel, dissolve the L-Methioninamide and Niacinamide of Phase B in a small
amount of deionized water from Phase A.

Add Phase B to Phase A with gentle mixing.

Add the preservative system (Phase C) and mix until uniform.

Adjust the final pH to 5.5-6.0 if necessary.

Experimental Protocols

To substantiate the efficacy and ensure the safety of cosmetic formulations containing L-
Methioninamide, a series of in vitro and clinical tests are recommended.

In Vitro Efficacy Testing

» Antioxidant Capacity Assay (DPPH or ORAC): To quantify the free radical scavenging ability
of L-Methioninamide.
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» Gene Expression Analysis in Skin Cell Cultures: Using techniques like RT-gPCR on human
dermal fibroblasts or keratinocytes to assess the upregulation of genes related to collagen
(e.g., COL1A1) and keratin (e.g., KRT1, KRT10) synthesis.[12]

 In Vitro Skin Models: Utilizing reconstructed human epidermis models to evaluate the
protective effects of L-Methioninamide against UV-induced damage or oxidative stress.[13]
[14]

dot graph TD { A[Prepare L-Methioninamide Solution] --> B[Treat Human Dermal Fibroblasts];
B --> C{Incubate for 24-48 hours}; C --> D[Isolate RNA]; D --> E[Reverse Transcription to
cDNA]; E --> F[Quantitative PCR (qPCR)]; F --> G[Analyze Expression of Collagen-related
Genes]; } caption In Vitro Collagen Synthesis Assay Workflow

Stability Testing

A robust stability testing program is crucial to ensure the final product maintains its quality and
efficacy over its shelf life.[15][16][17]

Protocol: Accelerated Stability Testing
o Prepare three batches of the final formulation in the intended commercial packaging.
» Store the samples at the following conditions:
o Room Temperature (25°C / 60% RH)
o Elevated Temperature (40°C / 75% RH)
o Elevated Temperature (45°C)
o Refrigerated (4°C)
o Freeze-Thaw Cycling (-10°C to 25°C, 3-5 cycles)[16]
o Evaluate the samples at initial, 1, 2, and 3-month time points for the following parameters:

o Physical Characteristics: Appearance, color, odor, pH, viscosity.
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o Chemical Integrity: Quantification of L-Methioninamide using a validated HPLC-UV
method.

o Microbiological Purity: Total viable count, yeast and mold.

o Packaging Compatibility: Any signs of interaction between the formula and the packaging.

Safety and Irritation Testing

Human Repeat Insult Patch Test (HRIPT)

The HRIPT is the industry standard for assessing the potential for dermal irritation and
sensitization of a cosmetic product.[18][19][20]

Protocol Overview:

A panel of 50-200 human volunteers is recruited.

e The test product is applied to the same site on the back under an occlusive or semi-
occlusive patch.

 Induction Phase: The product is applied and removed nine times over a three-week period.
The site is scored for any signs of irritation after each application.

» Rest Phase: A two-week period with no product application.
e Challenge Phase: The product is applied to a new site on the back.

e The challenge site is evaluated at 48 and 96 hours for any signs of an allergic reaction. A
dermatologist assesses all reactions.[18]

A "non-irritating” and "hypoallergenic"” claim can be made if no adverse reactions are observed.
[18]

Conclusion

L-Methioninamide holds significant promise as a multifunctional active ingredient in cosmetic
formulations. By leveraging the well-established benefits of L-Methionine and considering the
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potential advantages conferred by the amide functional group, formulators can develop
innovative products for anti-aging, skin protection, and hair care. The protocols outlined in this
guide provide a framework for the systematic evaluation of L-Methioninamide-containing
formulations, ensuring both efficacy and consumer safety. As research continues, a more
nuanced understanding of L-Methioninamide's specific interactions with the skin will
undoubtedly emerge, further solidifying its place in advanced cosmetic science.

References

 Biosil Technologies, Inc. (n.d.). Methiopeptide®. UL Prospector. Retrieved February 8, 2026,
from [Link]

o HiMedia Laboratories. (n.d.). L-Methionine. Retrieved February 8, 2026, from [Link]
o MySkinRecipes. (n.d.). L-Methionine. Retrieved February 8, 2026, from [Link]

e Bar-Or, D., et al. (2021). L-Methionine Protects against Oxidative Stress and Mitochondrial
Dysfunction in an In Vitro Model of Parkinson's Disease. Antioxidants, 10(9), 1466. [Link]

e Ferreira, A., et al. (2022). In Vitro Models for Anti-Aging Efficacy Assessment: A Critical
Update in Dermocosmetic Research. Cosmetics, 9(3), 56. [Link]

e Kim, J. H., et al. (2023). Synthesis of L-methionine-loaded chitosan nanoparticles for
controlled release and their in vitro and in vivo evaluation. Scientific Reports, 13(1), 7629.
[Link]

e Dr. TWL Dermaceuticals. (2021, July 30). How to Get Smooth Skin: Amino Acids in Skincare.
[Link]

e Rui Pereira, et al. (2021). Current Status of Amino Acid-Based Permeation Enhancers in
Transdermal Drug Delivery. Membranes, 11(5), 343. [Link]

o COLIPA-CTFA. (2004). Guidelines on Stability Testing of Cosmetics. ResearchGate. [Link]

o Cosmetics & Toiletries. (2013, August 22). A Dermatological View—Percutaneous
Penetration of Amino Acids. [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.ulprospector.com/en/na/PersonalCare/Detail/473/133039/Methiopeptide
https://www.himedialabs.com/us/en/products/biochemicals-molecular-biology-reagents/amino-acids-and-derivatives/l-methionine-usp-ep-bp-jp-grl006.html
https://www.myskinrecipes.com/shop/th/products/6399-l-methionine.html
https://www.mdpi.com/2076-3921/10/9/1466
https://www.mdpi.com/2079-9284/9/3/56
https://www.nature.com/articles/s41598-023-34751-5
https://drtwlderma.com/how-to-get-smooth-skin-amino-acids-in-skincare/
https://www.mdpi.com/2077-0375/11/5/343
https://www.researchgate.net/publication/265153244_Guidelines_on_Stability_Testing_of_Cosmetics
https://www.cosmeticsandtoiletries.com/formulas-products/skin-care/article/21838285/a-dermatological-viewpercutaneous-penetration-of-amino-acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Genoskin. (2018, February 22). Ready-to-use ex vivo human skin models for cosmetic
testing. [Link]

International Journal of Toxicology. (2017). Safety Assessment of Amino Acid Alkyl Amides as
Used in Cosmetics. International Journal of Toxicology, 36(1_suppl), 17S-56S. [Link]

Blue Eyes Intelligence Engineering and Sciences Publication. (2020). In vitro techniques to
assess the proficiency of skin care cosmetic formulations. International Journal of Innovative
Technology and Exploring Engineering, 9(3), 2278-3075. [Link]

Paula's Choice. (n.d.). What is Acetyl Methionine?. Retrieved February 8, 2026, from [Link]

CPT Labs. (n.d.). HRIPT Or RIPT (Human Repeat Insult Patch Test). Retrieved February 8,
2026, from [Link]

Wikipedia. (n.d.). Methionine. Retrieved February 8, 2026, from [Link]
SincereSkincare.com. (n.d.). Methionine. Retrieved February 8, 2026, from [Link]
Lesielle. (n.d.). Methionine in skincare, What is?. Retrieved February 8, 2026, from [Link]

Caring Sunshine. (n.d.). Relationship: Skin and I-methionine. Retrieved February 8, 2026,
from [Link]

PubChem. (n.d.). L-Methioninamide. Retrieved February 8, 2026, from [Link]

Google Patents. (n.d.). New pharmaceutical methionine formulation.

ResearchGate. (n.d.). Analytical methods used for determination of L-methionine in
fermentation broth. Retrieved February 8, 2026, from [Link]

Pfanstiehl. (n.d.). L-Methionine Excipient GMP USP EP BP JP ChP. Retrieved February 8,
2026, from [Link]

MakingCosmetics. (n.d.). Stability Testing of Cosmetics. Retrieved February 8, 2026, from
[Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.genoskin.com/ex-vivo-human-skin-models-cosmetic-testing/
https://journals.sagepub.com/doi/full/10.1177/1091581816686048
https://www.ijitee.org/wp-content/uploads/papers/v9i3/C8610019320.pdf
https://www.paulaschoice.com/ingredient-dictionary/antioxidants/acetyl-methionine.html
https://www.cptclabs.com/hript-or-ript-testing/
https://en.wikipedia.org/wiki/Methionine
https://sincereskincare.com/ingredients/methionine
https://lesielle.com/int/en/methionine-in-skincare-what-is-101
https://caringsunshine.com/relationship-skin-and-l-methionine/
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methioninamide
https://www.researchgate.net/figure/Analytical-methods-used-for-determination-of-L-methionine-in-fermentation-broth_tbl1_281477434
https://www.pfanstiehl.com/l-methionine-gmp-usp-ep-bp-jp-chp-cas-63-68-3-a-140/
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_200.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Google Patents. (n.d.). D-methionine formulation with improved biopharmaceutical
properties.

European Union Reference Laboratory for Feed Additives. (2021, October 8). Evaluation
Report on the Analytical Methods submitted in connection with the Application for
Authorisation of a Feed Additive. [Link]

Blue Eyes Bio. (n.d.). Pharmaceutical Grade L-Methionine (USP/EP) | GMP API Supplier.
Retrieved February 8, 2026, from [Link]

Evalulab. (n.d.). HRIPT Test : Allergy Patch, Hypoallergenic claim. Retrieved February 8,
2026, from [Link]

ResearchGate. (2025, August 6). (PDF) HPLC-UV method Validation for the identification
and quantification of bioactive amines in commercial eggs. [Link]

ResearchGate. (2018, December 17). High-concentration L-methionine as a potent
antioxidant for oxidation resistance and stability enhancement in high-concentration antibody
therapeutics. [Link]

Certified Laboratories. (n.d.). Guide to OTC & Cosmetic Stability Testing [+ Free Cheat
Sheet]. Retrieved February 8, 2026, from [Link]

Pharmakon. (2024, February 17). In vitro skin models. Challenges and Future Steps. [Link]

Penn State. (2017, May 1). Safety Assessment of Amino Acid Alkyl Amides as Used in
Cosmetics. [Link]

UL Prospector. (n.d.). Cosmetic Chemist's Guide to Stability Testing. Retrieved February 8,
2026, from [Link]

ResearchGate. (n.d.). Cosmetic Ingredients: Various Efficacy-Based Testing Methods in the
3D Skin-Based Model Systems. Retrieved February 8, 2026, from [Link]

Eurofins. (n.d.). Human Repeat Insult Patch Test. Retrieved February 8, 2026, from [Link]

Excellence Chemical. (n.d.). Analysis of Prohibited and Restricted Ingredients in Cosmetics.
Retrieved February 8, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.feedadditives-library.com/wp-content/uploads/EURL-FA-report-FAD-2021-0027.pdf
https://www.blueeyes-bio.com/l-methionine-usp-ep-bp-jp-product/
https://www.evalulab.com/hript-test-allergy-patch-hypoallergenic-claim/
https://www.researchgate.net/publication/343513271_HPLC-UV_method_Validation_for_the_identification_and_quantification_of_bioactive_amines_in_commercial_eggs
https://www.researchgate.net/publication/329669045_High-concentration_L-methionine_as_a_potent_antioxidant_for_oxidation_resistance_and_stability_enhancement_in_high-concentration_antibody_therapeutics
https://www.certified-laboratories.com/guide-to-otc-cosmetic-stability-testing/
https://www.pharmakon-press.gr/in-vitro-skin-models-challenges-and-future-steps/
https://pure.psu.edu/en/publications/safety-assessment-of-amino-acid-alkyl-amides-as-used-in-cosmeti
https://www.ulprospector.com/knowledge/10/cosmetic-chemist-s-guide-to-stability-testing/
https://www.researchgate.net/publication/359349839_Cosmetic_Ingredients_Various_Efficacy-Based_Testing_Methods_in_the_3D_Skin-Based_Model_Systems
https://www.eurofins.com/cosmetics/services/clinical-studies/safety-and-tolerance/human-repeat-insult-patch-test/
https://www.excellencechemical.com/info/analysis-of-prohibited-and-restricted-ingredi-57357491.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PubMed. (2017, July 1). Effect of Enhancers on in vitro and in vivo Skin Permeation and
Deposition of S-Methyl-L-Methionine. [Link]

PubMed Central. (n.d.). Fragrance Skin Sensitization Evaluation and Human Testing: 30-
Year Experience. Retrieved February 8, 2026, from [Link]

ResearchGate. (n.d.). Analytical methods used for determination of L-methionine in
fermentation broth. Retrieved February 8, 2026, from [Link]

Biomimetic Actives. (n.d.). Biomimetic N-Decanoyl-L-Glutaminyl-L-Glutamine amide for skin
antiaging and senescence. Retrieved February 8, 2026, from [Link]

PubMed. (2017, May 1). Safety Assessment of Amino Acid Alkyl Amides as Used in
Cosmetics. [Link]

Contract Laboratory. (2023, February 1). HRIPT Testing: Evaluating Skin Safety and
Allergenicity. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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